1-(3-Chloro-propoxymethyl)-2-methoxy-benzene

• CAS No.: 188875-36-7
• Molecular Formula: C11H15ClO2
• Molecular Weight: 214.69 g/mol
• IUPAC Name: 1-(3-chloropropoxymethyl)-2-methoxybenzene
• InChI: InChI=1S/C11H15ClO2/c1-13-11-6-3-2-5-10(11)9-14-8-4-7-12/h2-3,5-6H,4,7-9H2,1H3
• InChI Key: UKBFNAFIUSTHIV-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1COCCCCl

Description

1-(3-Chloro-propoxymethyl)-2-methoxy-benzene is a useful research compound. Its molecular formula is C11H15ClO2 and its molecular weight is 214.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 24.6 g (0.157 mmol) of 2-methoxybenzyl chloride and 26 ml (29.4 g, 0.311 mmol) of 3-chloro-1-propanol in 150 ml of absolute DMF was treated portionwise at 10° C. within 2.5 hours with 8.4 g (0.196 mmol) of sodium hydride dispersion (55% in refined oil) and stirred at room temperature for 1 hour. Subsequently, a further 1.0 g (0.023 mmol) of sodium hydride dispersion was added at room temperature and the mixture was stirred for a further 3 hours. For the working-up, the reaction mixture was partitioned between 500 ml of water and 500 ml of ethyl acetate. The organic phase was separated. The aqueous phase was extracted four times with 250 ml of ethyl acetate each time. The combined organic phases were washed twice with 250 ml of water each time and finally the solvent was distilled off under reduced pressure. The crude product (44 g) was purified by chromatography on silica gel with a 1:2 mixture of methylene chloride and hexane as the eluent. There were obtained 25.0 g (74% of theory) of 2-methoxybenzyl 3-chloropropyl ether as a colourless oil; MS: 214. 216 (M)+.